Cas no 6943-38-0 (1,2,3-Oxadiazolium,5-hydroxy-3-[(4-methylphenyl)methyl]-, inner salt)

1,2,3-Oxadiazolium,5-hydroxy-3-[(4-methylphenyl)methyl]-, inner salt structure
6943-38-0 structure
Product Name:1,2,3-Oxadiazolium,5-hydroxy-3-[(4-methylphenyl)methyl]-, inner salt
CAS No:6943-38-0
MF:C10H10N2O2
MW:190.198602199554
CID:520311
PubChem ID:20342749
Update Time:2025-04-19

1,2,3-Oxadiazolium,5-hydroxy-3-[(4-methylphenyl)methyl]-, inner salt Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Oxadiazolium,5-hydroxy-3-[(4-methylphenyl)methyl]-, inner salt
    • 3-[(4-methylphenyl)methyl]oxadiazol-3-ium-5-olate
    • 3-(4-Methyl-benzyl)-sydnon
    • 3-(4-methyl-benzyl)-sydnone
    • 3-< 4-Methyl-benzyl> -sydnon
    • N-p-Methylbenzyl-sydnon
    • NSC53409
    • 3-[(4-Methylphenyl)methyl]-1,2,3-oxadiazol-3-ium-5-olate
    • NSC-53409
    • 6943-38-0
    • SCHEMBL11426375
    • DTXSID10605722
    • Inchi: 1S/C10H10N2O2/c1-8-2-4-9(5-3-8)6-12-7-10(13)14-11-12/h2-5,7H,6H2,1H3
    • InChI Key: HAWRTEWAPNDVMN-UHFFFAOYSA-N
    • SMILES: O1C(=C[N+](CC2C=CC(C)=CC=2)=N1)[O-]

Computed Properties

  • Exact Mass: 190.0743
  • Monoisotopic Mass: 190.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53A^2
  • XLogP3: 3.1

Experimental Properties

  • PSA: 52.97
  • LogP: 1.46260
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